Methyl 4-(4-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-(4-methoxyphenyl)-3,4-dimethyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C15H18N2O4/c1-9-12(14(18)21-4)13(16-15(19)17(9)2)10-5-7-11(20-3)8-6-10/h5-8,13H,1-4H3,(H,16,19)
• InChI Key: PFDSNAFLIPVFIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1C)C2=CC=C(C=C2)OC)C(=O)OC
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

Methyl 4-(4-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(4-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(4-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Rearrangements and Derivatives

Methyl 4-(4-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been explored for its potential in creating various chemical derivatives. For instance, it has been used in the rearrangement to give methoxy- and cyano- derivatives, which further undergo acid-catalysed ring contraction to form different compounds like methyl 1-carbamoyl-2-methylpyrrole-3-carboxylate (Bullock et al., 1972).

Thermodynamic Properties

The compound's thermodynamic properties have been a subject of research. Studies include the experimental determination of combustion energies, enthalpies of combustion and formation, and derivative analysis within specific temperature ranges. This research helps in understanding the compound's behavior in various states and conditions (Klachko et al., 2020).

Solubility and Mixing

Investigations into the enthalpy and entropy of dissolution of this compound in various solvents have been conducted. These studies reveal insights into the solubility of the compound and the influence of different solvents on its enthalpy and entropy of mixing, which are crucial for pharmaceutical and chemical applications (Ridka et al., 2019).

Antimicrobial Activity

Research on the antimicrobial properties of derivatives of this compound has been carried out. This includes the preparation and evaluation of various derivatives for their antibacterial and antifungal activities, which is significant for medical and pharmaceutical sciences (Shastri, 2019).

Molecular Structure Analysis

Structural and electronic characterizations of derivatives of this compound have been performed using X-ray crystal structure analysis and quantum chemical calculations. These studies help in understanding the molecular structure, conformation, and electronic properties, which are important in material science and drug design (Memarian et al., 2013).